Cas no 1259576-89-0 (2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole)

2-Bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole is a brominated indole derivative featuring a 4-methylbenzenesulfonyl (tosyl) protecting group at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the functionalization of indole scaffolds for pharmaceutical and agrochemical applications. The bromine substituent at the 2-position enhances reactivity for further cross-coupling reactions, while the tosyl group provides stability and facilitates selective deprotection when required. Its well-defined structure and high purity make it suitable for precise synthetic transformations, including palladium-catalyzed couplings and nucleophilic substitutions. This compound is particularly valuable in the development of bioactive molecules due to its modular reactivity and compatibility with diverse reaction conditions.
2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole structure
1259576-89-0 structure
Product Name:2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole
CAS No:1259576-89-0
MF:C15H12BrNO2S
MW:350.230281829834
CID:5529533
Update Time:2025-06-26

2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2-bromo-1-[(4-methylphenyl)sulfonyl]-
    • 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole
    • Inchi: 1S/C15H12BrNO2S/c1-11-6-8-13(9-7-11)20(18,19)17-14-5-3-2-4-12(14)10-15(17)16/h2-10H,1H3
    • InChI Key: WLPBSZNNSMLNRC-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C=CC=C2)C=C1Br

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • Boiling Point: 502.8±52.0 °C(Predicted)

2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1259576-89-0 98%
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Additional information on 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole

2-Bromo-1-[(4-Methylbenzene)sulfonyl]-1H-indole: A Comprehensive Overview

The compound with CAS No. 1259576-89-0, commonly referred to as 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a bromine atom at the 2-position of the indole ring and a sulfonyl group attached to the 4-methylbenzene moiety at the 1-position. These structural elements contribute to its diverse chemical properties and potential applications.

Indole derivatives have long been recognized for their biological activity and versatility in chemical synthesis. The presence of the bromine atom in this compound introduces additional reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel antimicrobial agents and anticancer drugs, where its ability to interact with specific biological targets has shown promising results.

The sulfonyl group attached to the 4-methylbenzene ring further enhances the compound's stability and solubility, which are critical factors in drug design. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of enzyme inhibition and signal transduction pathways. For instance, a study published in *Nature Communications* demonstrated that this compound can modulate the activity of certain kinases, which are key players in cellular signaling processes.

From a synthetic perspective, the preparation of 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole involves a multi-step process that typically begins with the bromination of an indole derivative followed by sulfonation. The choice of reagents and reaction conditions is crucial to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost while maintaining product quality.

In terms of applications, this compound has found utility in various areas beyond pharmacology. For example, its electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or solar cells. Preliminary experiments have shown that it exhibits favorable charge transport characteristics, though further research is needed to fully exploit its potential in these technologies.

Moreover, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis. A study published in *Journal of Catalysis* revealed that when coordinated with transition metals, it can act as an effective catalyst for alkene epoxidation—a reaction of significant importance in organic synthesis.

Looking ahead, ongoing research continues to uncover new facets of this compound's chemistry and biology. Its unique combination of structural features positions it as a valuable tool for advancing both fundamental and applied sciences. As researchers delve deeper into its properties and potential uses, it is likely that 2-bromo-1-[(4-methylbenzene)sulfonyl]-1H-indole will play an increasingly important role in shaping future innovations across multiple disciplines.

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